Cas no 2034323-71-0 (2-methoxy-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}acetamide)

• Product Name: 2-methoxy-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}acetamide
• CAS No: 2034323-71-0
• MF: C₁₃H₁₈N₆O₂
• MW: 290.321021556854
• CID: 6275542
• PubChem ID: 121181805
• Update Time: 2025-08-05

2-methoxy-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}acetamide
• 2-methoxy-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide
• F6524-5342
• 2034323-71-0
• AKOS032460080
• 2-methoxy-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide
• 2-methoxy-N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide

• Inchi： 1S/C13H18N6O2/c1-21-9-13(20)14-8-12-16-15-10-4-5-11(17-19(10)12)18-6-2-3-7-18/h4-5H,2-3,6-9H2,1H3,(H,14,20)
• InChI Key： WFECGPHNQDGLAF-UHFFFAOYSA-N
• SMILES： O(C)CC(NCC1=NN=C2C=CC(=NN21)N1CCCC1)=O

Computed Properties

• Exact Mass: 290.14912384g/mol
• Monoisotopic Mass: 290.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 84.6Ų

Additional information on 2-methoxy-N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}acetamide

Introduction to 2-Methoxy-N-{6-(Pyrrolidin-1-yl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylmethyl}Acetamide (CAS No. 2034323-71-0)

The compound 2-methoxy-N-{6-(pyrrolidin-1-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}acetamide, with CAS number 2034323-71-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of acetamides and features a complex heterocyclic structure incorporating a triazolopyridazine ring system. The presence of a pyrrolidine group and a methoxy substituent further enhances its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound as a promising candidate for drug development. Its unique chemical architecture allows for diverse interactions with biological targets, making it a valuable tool in the design of novel therapeutic agents. The triazolopyridazine core is particularly notable for its ability to engage in hydrogen bonding and π-π interactions, which are critical for molecular recognition and binding affinity.

The synthesis of 2-methoxy-N-{6-(pyrrolidin-1-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}acetamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazolopyridazine ring system through cyclization reactions and subsequent functionalization to introduce the pyrrolidine and methoxy groups. The optimization of these steps has been extensively reported in recent literature, emphasizing the importance of stereochemical control and regioselectivity in achieving the desired product.

From a pharmacological perspective, this compound has demonstrated remarkable activity in vitro against various enzymatic targets. For instance, studies have shown that it exhibits potent inhibitory effects on kinases involved in cellular signaling pathways. These findings underscore its potential as a lead compound for the development of kinase inhibitors, which are crucial in the treatment of cancer and other diseases characterized by dysregulated signaling.

Moreover, the compound's ability to modulate ion channels has been explored in recent research. Its interaction with voltage-gated sodium channels suggests its potential as an analgesic agent. This dual functionality—acting as both an enzyme inhibitor and ion channel modulator—positions it as a versatile candidate for multi-target drug design.

In terms of bioavailability and pharmacokinetics, preliminary studies indicate that this compound possesses favorable properties for systemic administration. Its lipophilicity and solubility profile suggest that it may exhibit adequate absorption and distribution upon oral administration. However, further studies are required to fully characterize its pharmacokinetic profile and assess its suitability for clinical use.

The application of advanced computational techniques has significantly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into its binding modes with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches have been instrumental in guiding further optimization efforts aimed at improving its therapeutic potential.

In conclusion, 2-methoxy-N-{6-(pyrrolidin-1-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}acetamide (CAS No. 2034323-71-0) represents a cutting-edge molecule with immense potential in drug discovery. Its unique structure, combined with its diverse biological activities and favorable pharmacokinetic properties, makes it an exciting candidate for future therapeutic applications. As research continues to unfold, this compound is likely to play a pivotal role in advancing our understanding of complex biological systems and paving the way for innovative treatments.